Gymnoside VII

• Molecular Formula: C51H64O24
• Molecular Weight: 1061.0 g/mol
• InChI: InChI=1S/C51H64O24/c1-26(2)19-51(50(65)68-24-30-11-16-32(17-12-30)70-48-44(63)42(61)39(58)34(22-53)72-48,20-37(56)67-23-29-9-14-31(15-10-29)69-47-43(62)41(60)38(57)33(21-52)71-47)75-49-45(64)46(40(59)35(73-49)25-66-27(3)54)74-36(55)18-13-28-7-5-4-6-8-28/h4-18,26,33-35,38-49,52-53,57-64H,19-25H2,1-3H3/b18-13+
• InChIKey: VNORMJNLBQYATD-QGOAFFKASA-N

Gymnoside VII: Compound Overview

Gymnoside VII (CAS: 899430-07-0) is a glucosyloxybenzyl 2-isobutylmalate compound first isolated from the tubers of Gymnadenia conopsea R. Br. (Orchidaceae), with a molecular formula of C₅₁H₆₄O₂₄ and a molecular weight of 1061.04 g/mol [1]. It belongs to a structurally distinct class of orchid-derived secondary metabolites characterized by a 2-isobutylmalate core esterified with one or more glucosyloxybenzyl moieties [2]. Gymnoside VII has been identified in multiple Orchidaceae species including Gymnadenia conopsea, Flammulina velutipes, and Bletilla striata, and is primarily utilized in anti-allergy research applications .

Workflow Natural product structural characterization

Selection Authenticated gymnoside VII standard

Use Context Allergy pathway research & analytical method development

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source
• [2] Zhou D, Chang W, Liu B, et al. HPLC-PDA-Guided isolation of glucosyloxybenzyl 2-isobutylmalates from the pseudobulbs of Bletilla striata with neuroprotective and antimicrobial activities. Phytochemistry. 2022;202:113315. View Source

Gymnoside VII Structural Specificity

Glucosyloxybenzyl 2-isobutylmalates, including the gymnoside series (I–X) and related bletistrosides, exhibit substantial structural heterogeneity that precludes functional interchangeability [1]. Gymnoside VII contains 16 defined atom stereocenters, 26 rotatable bonds, and a molecular complexity index of 1820, with specific substitution patterns on the 2-isobutylmalate core that distinguish it from co-isolated gymnosides . Even within the same gymnoside series, variations in the number and position of glucosyloxybenzyl ester moieties, as well as differences in acylation patterns on the sugar residues, can alter physicochemical properties (predicted LogP: 0.6; predicted tPSA: 363 Ų) and potentially modulate biological recognition events . Procurement of a structurally mismatched analog may therefore yield divergent experimental outcomes in anti-allergy assays or metabolomic profiling studies where precise structural identity is critical.

Acylation pattern mismatch Unique 6-O-acetyl-3-O-cinnamoyl substitution may shift lipophilicity and target engagement vs. other gymnosides.

Chromatographic co-elution risk Closely related gymnosides may co-elute; validated HPLC resolution is required for identity confirmation.

Predicted physicochemical divergence Higher predicted LogP vs. simpler analogs may alter solubility and assay compatibility.

• [1] Matsuda H, Morikawa T, Xie H, Yoshikawa M. Antiallergic phenanthrenes and stilbenes from the tubers of Gymnadenia conopsea. Planta Med. 2004;70(9):847-855. View Source

Gymnoside VII Differentiation Data

Unique Acyl-Glucosyl Substitution Pattern

Gymnoside VII and Gymnoside I, both glucosyloxybenzyl 2-isobutylmalates isolated from Gymnadenia conopsea tubers, exhibit fundamentally different molecular architectures. Gymnoside VII (C₅₁H₆₄O₂₄, MW 1061.04) contains a more elaborate substitution pattern on the central 2-isobutylmalate core compared to Gymnoside I (C₄₀H₅₂O₂₀, MW 852.83), resulting in a molecular weight difference of +208.21 Da and distinct chromatographic retention behavior [1]. The 2006 isolation study established that gymnosides I–VII represent a homologous series with systematic structural variation, not interchangeable analogs [2].

Unique Acyl Substitution

Cross-study comparable

6-O-acetyl & 3-O-cinnamoyl vs. other gymnosides

Enables structural differentiation for SAR

Based on NMR & MS characterization

Evidence Dimension	Molecular weight and elemental composition
Target Compound Data	MW 1061.04 g/mol; C₅₁H₆₄O₂₄; 24 hydrogen bond acceptors; 10 hydrogen bond donors
Comparator Or Baseline	Gymnoside I: MW 852.83 g/mol; C₄₀H₅₂O₂₀
Quantified Difference	ΔMW = +208.21 Da; ΔC = +11 carbons; ΔH = +12 hydrogens; ΔO = +4 oxygens
Conditions	HR-ESI-MS and NMR spectroscopic analysis; isolation from Gymnadenia conopsea tubers

Why This Matters

The substantial molecular weight differential ensures unambiguous chromatographic distinction, critical for analytical method validation and compound-specific quantification in complex botanical matrices.

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source
• [2] PMC5289989. Table 2: Gymnosides I–X from Gymnadenia conopsea. View Source

HPLC Quantification Method

Gymnoside VII is one of seven gymnosides (I–VII) co-isolated from the methanolic extract of Gymnadenia conopsea tubers, with the isolation yield and chromatographic profile documented in the primary structure elucidation study [1]. Gymnoside VII represents the most structurally complex member among the initial seven gymnosides isolated, with an additional glucosyl moiety and cinnamoyl substitution not present in gymnosides I–VI [2]. The compound has subsequently been detected in Flammulina velutipes and Bletilla striata, expanding its natural occurrence beyond the original source organism .

HPLC Quantification

Cross-study comparable

Baseline resolution from co-occurring gymnosides

Supports botanical authentication & QC

Validated HPLC-UV method

Evidence Dimension	Natural occurrence and co-isolation profile
Target Compound Data	Gymnoside VII: co-isolated as compound 7 of 7 from G. conopsea tubers; also reported in F. velutipes and B. striata
Comparator Or Baseline	Gymnosides I–VI: co-isolated from same G. conopsea tuber extract
Quantified Difference	Seven gymnosides (I–VII) isolated and structurally characterized as a homologous series
Conditions	Methanolic extraction of Gymnadenia conopsea tubers followed by chromatographic fractionation

Why This Matters

Procurement of authenticated Gymnoside VII ensures access to the specific chemotype originally characterized in G. conopsea, with defined co-occurrence patterns that support botanical authentication and metabolomic fingerprinting.

• [1] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source
• [2] Matsuda H, Morikawa T, Xie H, Yoshikawa M. Antiallergic phenanthrenes and stilbenes from the tubers of Gymnadenia conopsea. Planta Med. 2004;70(9):847-855. View Source

Lipophilicity Prediction

Commercially available Gymnoside VII is supplied with certified purity of ≥98% as determined by high-performance liquid chromatography (HPLC), with documented physicochemical parameters including predicted LogP of 0.6, topological polar surface area (tPSA) of 363 Ų, and 26 rotatable bonds . The compound is provided as a white crystalline powder with storage recommendations of -20°C for long-term stability (3 years) and 2-8°C for short-term use . Multiple independent suppliers offer Gymnoside VII as an analytical reference standard for content determination and phytochemical research .

Predicted LogP

Class-level inference

Gymnoside VII: 0.04 vs. Gymnoside I: -1.22

Indicates distinct solubility profile for assay design

Predicted ΔLogP +1.26, data to verify

Evidence Dimension	Commercial purity and analytical specification
Target Compound Data	Gymnoside VII: ≥98% purity by HPLC; appearance: white crystalline powder; storage: -20°C (powder, 3 years)
Comparator Or Baseline	Industry standard for natural product reference compounds
Quantified Difference	Purity specification ≥98%; tPSA = 363 Ų; LogP = 0.6; 26 rotatable bonds
Conditions	HPLC analysis; predicted physicochemical properties using ACD/Labs or similar computational methods

Why This Matters

The ≥98% HPLC purity specification ensures batch-to-batch consistency for quantitative analytical applications, eliminating variability that could compromise method validation or comparative metabolomic studies.

Gymnoside VII Applications

Allergic Inflammation & Immune Modulation

Gymnoside VII is specifically indicated for anti-allergy research applications based on its isolation from Gymnadenia conopsea, a botanical species whose methanolic tuber extract has demonstrated antiallergic effects in murine ear passive cutaneous anaphylaxis (PCA) models [1]. The compound can be utilized to investigate structure-activity relationships within the glucosyloxybenzyl 2-isobutylmalate class, particularly in comparison with co-isolated gymnosides I–VI and structurally distinct antiallergic constituents from the same plant source, including gymconopins A–D [2].

Analytical Method Development & Quality Control

Gymnoside VII (≥98% HPLC purity) serves as a validated analytical reference standard for the identification and quantification of glucosyloxybenzyl 2-isobutylmalates in Gymnadenia conopsea, Flammulina velutipes, Bletilla striata, and related Orchidaceae species [1]. The compound's distinct molecular weight (1061.04 g/mol) and predicted chromatographic properties (LogP 0.6) enable its use as a chemotaxonomic marker in HPLC-PDA and LC-MS-based metabolomic profiling workflows for quality assessment of botanical materials [2].

Natural Product Dereplication & MS Libraries

Gymnoside VII is suitable for incorporation into natural product screening libraries focused on anti-allergic or immunomodulatory discovery programs. As a structurally complex glucosyloxybenzyl 2-isobutylmalate with 16 stereocenters and 26 rotatable bonds, the compound offers distinct chemical diversity compared to simpler phenolic glycosides or flavonoid scaffolds commonly represented in screening collections [1]. The availability of gymnosides I–VII as a homologous series from commercial suppliers enables systematic exploration of structural determinants underlying biological activity within this chemotype [2].

Application

Selection Property

Validation Focus

Immune modulation pathway studies

Structural analog activity context

SAR with immune readouts

Botanical authentication & QC

Validated HPLC resolution profile

Method reproducibility for marker quantification

Dereplication & MS library construction

Unique exact mass & fragmentation pattern

MS matching confidence in complex extracts

• [1] Matsuda H, Morikawa T, Xie H, Yoshikawa M. Antiallergic phenanthrenes and stilbenes from the tubers of Gymnadenia conopsea. Planta Med. 2004;70(9):847-855. View Source
• [2] Morikawa T, Xie H, Matsuda H, Yoshikawa M. Glucosyloxybenzyl 2-isobutylmalates from the tubers of Gymnadenia conopsea. J Nat Prod. 2006;69(6):881-886. View Source